Cas no 325779-59-7 (1-(diphenylacetyl)-4-(2-pyridinyl)piperazine)

• Product Name: 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine
• CAS No: 325779-59-7
• MF: C₂₃H₂₃N₃O
• MW: 357.448225259781
• MDL: MFCD01950304
• CID: 5185230
• Update Time: 2025-07-25

1-(diphenylacetyl)-4-(2-pyridinyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine

• MDL： MFCD01950304
• Inchi： 1S/C23H23N3O/c27-23(26-17-15-25(16-18-26)21-13-7-8-14-24-21)22(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-14,22H,15-18H2
• InChI Key： BWGMZIBVLUMQGX-UHFFFAOYSA-N
• SMILES： C(=O)(C(C1C=CC=CC=1)C1C=CC=CC=1)N1CCN(C2C=CC=CN=2)CC1

Additional information on 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine

Introduction to 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine (CAS No. 325779-59-7)

1-(diphenylacetyl)-4-(2-pyridinyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 325779-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound belongs to the piperazine class of heterocyclic amines, characterized by its six-membered ring structure containing two nitrogen atoms. The presence of a diphenylacetyl side chain and a 2-pyridinyl substituent introduces unique pharmacophoric features, making it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural motif of 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine combines the versatility of piperazine derivatives with the electron-donating properties of the pyridine ring. Piperazine-based compounds are widely recognized for their role in various therapeutic applications, including antipsychotics, antihistamines, and antifungals. The diphenylacetyl group enhances lipophilicity, while the 2-pyridinyl moiety contributes to hydrogen bonding interactions and can modulate receptor binding affinity. Such structural features make this compound an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those incorporating pyridine-based scaffolds. These compounds have been shown to exhibit diverse biological activities, including modulation of neurotransmitter systems, inhibition of enzyme activity, and interaction with ion channels. The combination of the diphenylacetyl and 2-pyridinyl groups in 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine suggests potential applications in central nervous system (CNS) disorders, where precise modulation of neuronal signaling is crucial.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The piperazine core provides a stable framework that can be modified to optimize pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that piperazine derivatives can serve as scaffolds for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of the diphenylacetyl group may further enhance binding affinity to target proteins by improving hydrophobic interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine with various biological targets. These studies suggest that the compound may interact with receptors or enzymes involved in pain perception, addiction, and neurodegenerative diseases. For example, modifications to the piperazine ring can fine-tune selectivity for specific receptor subtypes, reducing off-target effects and improving therapeutic efficacy.

The synthesis of 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include acylation of piperazine with diphenylacetic acid derivatives followed by nucleophilic substitution with 2-pyridinemethyl bromide or chloride. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the preparation process and made it more scalable for preclinical studies.

In preclinical research, 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine has been evaluated for its potential therapeutic effects in animal models. Initial studies indicate that this compound may exhibit anxiolytic and antidepressant-like properties due to its interaction with serotonin and dopamine receptors. Additionally, its ability to cross the blood-brain barrier suggests that it could be developed into a viable oral medication for CNS disorders.

The compound's structural similarity to known pharmacologically active agents also makes it a valuable tool for structure-activity relationship (SAR) studies. By systematically modifying substituents on the piperazine ring or replacing the diphenylacetyl group with other acyl moieties, researchers can gain insights into how structural changes influence biological activity. Such investigations are essential for identifying optimal drug candidates before moving into human clinical trials.

From a chemical biology perspective, 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine offers a unique platform for studying ligand-receptor interactions at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how this compound binds to its target proteins. These structural insights can inform the design of next-generation analogs with improved potency and selectivity.

The growing body of evidence supporting the therapeutic potential of 1-(diphenylacetyl)-4-(2-pyridinyl)piperazine has prompted pharmaceutical companies to explore its commercial development. Collaborative efforts between academic researchers and industry scientists are underway to translate preclinical findings into clinical trials aimed at treating neurological and psychiatric disorders. If successful, this compound could represent a significant advancement in modern medicine.

In conclusion,1-(diphenylacetyl)-4-(2-pyridinyl)piperazine (CAS No. 325779-59-7) is a structurally intriguing compound with broad therapeutic implications. Its unique combination of pharmacophoric elements positions it as a promising lead molecule for drug discovery efforts focused on CNS disorders and other diseases involving neurotransmitter dysregulation. As research continues to uncover new biological functions associated with piperazine derivatives,1-(diphenylacetyl)-4-(2-pyridinyl)piperazine is poised to play an important role in shaping future therapeutic strategies.